Cas no 169248-27-5 (1H-Indole, 2-benzo[b]thien-2-yl-)

• Product Name: 1H-Indole, 2-benzo[b]thien-2-yl-
• CAS No: 169248-27-5
• MF: C₁₆H₁₁NS
• MW: 249.330242395401
• CID: 1350371
• Update Time: 2024-08-17

1H-Indole, 2-benzo[b]thien-2-yl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-benzo[b]thien-2-yl-

• Inchi： 1S/C16H11NS/c1-3-7-13-11(5-1)9-14(17-13)16-10-12-6-2-4-8-15(12)18-16/h1-10,17H
• InChI Key： VYROXESTDZNROK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C=C1C1SC2=CC=CC=C2C=1

Computed Properties

• Exact Mass: 249.06133

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 492.2±20.0 °C(Predicted)
• PSA: 15.79
• pka: 16.63±0.30(Predicted)